Cas no 2877681-51-9 (1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one)

• Product Name: 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one
• CAS No: 2877681-51-9
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 5329289
• PubChem ID: 165435293
• Update Time: 2025-08-05

1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2877681-51-9
• 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one
• AKOS040863346
• F6751-5606
• 1-[(3-Methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-2-piperazinone

• Inchi： 1S/C18H19F3N4O2/c1-12-22-15(18(19,20)21)9-16(23-12)24-6-7-25(17(26)11-24)10-13-4-3-5-14(8-13)27-2/h3-5,8-9H,6-7,10-11H2,1-2H3
• InChI Key： CJVQZKDCFRAEIS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)CCN(C2C=C(C(F)(F)F)N=C(C)N=2)CC1=O

Computed Properties

• Exact Mass: 380.14601035g/mol
• Monoisotopic Mass: 380.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.9±50.0 °C(Predicted)
• pka: 1.31±0.43(Predicted)

Additional information on 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one

Introduction to 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one (CAS No. 2877681-51-9)

1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2877681-51-9, represents a convergence of advanced chemical synthesis and medicinal chemistry, making it a promising candidate for further exploration in drug development.

The molecular structure of this compound features a complex arrangement of functional groups, including a 3-methoxyphenylmethyl side chain and a 2-methyl-6-(trifluoromethyl)pyrimidin-4-yl moiety linked to a piperazine ring. The presence of these groups not only contributes to the compound's distinct chemical identity but also suggests potential interactions with biological targets, which is a critical factor in pharmaceutical design.

In recent years, the demand for innovative therapeutic agents has driven extensive research into novel chemical entities. The structural framework of 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one aligns well with current trends in drug discovery, particularly in the development of small molecules that can modulate biological pathways effectively. The compound's design incorporates elements such as the trifluoromethyl group, which is known to enhance metabolic stability and binding affinity, making it an attractive scaffold for further optimization.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The combination of a piperazine core and aromatic rings with specific substituents positions it as a candidate for various therapeutic indications. For instance, piperazine derivatives are well-documented for their role in central nervous system (CNS) disorders, while the pyrimidine moiety often serves as a key pharmacophore in antiviral and anticancer agents. The unique blend of these structural features makes 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one a subject of intense interest among researchers.

The synthesis of this compound involves sophisticated methodologies that highlight the intersection of organic chemistry and pharmaceutical sciences. The preparation typically requires multi-step reactions, including functional group transformations and regioselective modifications, to achieve the desired architecture. Such synthetic strategies not only demonstrate the compound's complexity but also its feasibility for large-scale production if proven effective in preclinical studies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual modeling and molecular dynamics simulations have been employed to predict the binding interactions of 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one with biological targets. These studies have provided valuable insights into its pharmacokinetic properties and mechanism of action, paving the way for targeted experimental validation.

In preclinical research, this compound has been evaluated for its efficacy and safety profile across various disease models. Initial findings suggest promising results in modulating specific biological pathways, particularly those implicated in neurological disorders and inflammatory conditions. The 3-methoxyphenylmethyl group appears to contribute to receptor binding affinity, while the trifluoromethyl substituent enhances metabolic stability, reducing the likelihood of rapid degradation in vivo.

The integration of modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry has been instrumental in characterizing this compound accurately. These methods provide detailed structural information and confirmatory data, ensuring that the synthesized material meets stringent quality standards before advancing to clinical trials.

The future direction of research on 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one includes optimizing its pharmacological properties through structure-based drug design. By leveraging insights from genomics and proteomics, researchers aim to identify novel targets and refine the compound's therapeutic index. Additionally, exploring derivatives with modified functional groups could unlock new therapeutic possibilities while maintaining or enhancing efficacy.

The significance of this compound extends beyond its immediate applications; it exemplifies the broader trend toward rational drug design where molecular structure is meticulously tailored to achieve desired pharmacological outcomes. As pharmaceutical innovation continues to evolve, compounds like 1-[(3-methoxyphenyl)methyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yll)piperazin -2-one (CAS No. 2877681 -51 -9) will play a pivotal role in addressing complex diseases through targeted molecular interventions.